Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate

• CAS No.: 126651-80-7
• Molecular Formula: C12H22N6O4S2
• Molecular Weight: 378.5 g/mol
• IUPAC Name: ethyl N-[[4-(ethoxycarbonylcarbamothioylamino)piperazin-1-yl]carbamothioyl]carbamate
• InChI: InChI=1S/C12H22N6O4S2/c1-3-21-11(19)13-9(23)15-17-5-7-18(8-6-17)16-10(24)14-12(20)22-4-2/h3-8H2,1-2H3,(H2,13,15,19,23)(H2,14,16,20,24)
• InChI Key: XIXBXAFKQCPZPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)NN1CCN(CC1)NC(=S)NC(=O)OCC

Description

Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate is a complex organic compound with the molecular formula C12H22N6O4S2 and a molecular weight of 378.475 g/mol . This compound is known for its unique structure, which includes multiple functional groups such as ethoxycarbonyl, amino, and carbothioyl groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate typically involves multi-step organic reactions. . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product’s yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods are designed to optimize reaction conditions, minimize waste, and ensure consistent product quality. The use of advanced purification techniques such as chromatography and crystallization is also common in industrial settings to achieve high-purity products .

Chemical Reactions Analysis

Types of Reactions

Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate undergoes various chemical reactions, including:

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products. For example, oxidation reactions may require elevated temperatures and acidic conditions, while reduction reactions may be carried out at lower temperatures in the presence of a suitable solvent .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For instance, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines. Substitution reactions can result in various derivatives, depending on the substituents introduced .

Scientific Research Applications

Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Ethyl {[4-({[(ethoxycarbonyl)amino]carbothioyl}amino)-1-piperazinyl]amino}carbothioylcarbamate can be compared with other similar compounds, such as:

Ethyl 4-({[(3-morpholinopropyl)amino]carbothioyl}amino)benzoate: This compound has a similar structure but includes a morpholinopropyl group instead of a piperazinyl group.

Ethyl 4-(([4-(ethoxycarbonyl)anilino]carbothioyl)amino)benzoate: This compound features an anilino group instead of a piperazinyl group.